Cas no 400087-65-2 (2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine)

• Product Name: 2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine
• CAS No: 400087-65-2
• MF: C₁₉H₁₂Cl₃N₃O
• MW: 404.677081108093
• CID: 6786505
• PubChem ID: 1486144
• Update Time: 2025-06-11

2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-[(2,4-dichlorophenyl)methoxy]imidazo[4,5-b]pyridine
• Oprea1_044681
• 2-(2-chlorophenyl)-1-[(2,4-dichlorophenyl)methoxy]-1H-imidazo[4,5-b]pyridine
• AKOS005100140
• 400087-65-2
• 8F-374S
• 2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine

• Inchi： 1S/C19H12Cl3N3O/c20-13-8-7-12(16(22)10-13)11-26-25-17-6-3-9-23-18(17)24-19(25)14-4-1-2-5-15(14)21/h1-10H,11H2
• InChI Key： URXPDOWCGFGTRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC2C(=CC=CN=2)N1OCC1C=CC(=CC=1Cl)Cl

Computed Properties

• Exact Mass: 403.004595g/mol
• Monoisotopic Mass: 403.004595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 39.9Ų

Additional information on 2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine

Chemical Profile of 2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine (CAS No. 400087-65-2)

2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine, identified by the CAS number 400087-65-2, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its pharmacological properties, particularly in the development of drugs targeting various diseases.

The molecular structure of 2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine consists of an imidazopyridine core fused with aromatic rings and functional groups that contribute to its distinct chemical and biological properties. The presence of chloro substituents on both the phenyl and benzyl moieties enhances its reactivity and interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with imidazopyridine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. Specifically, the combination of chloro groups and the imidazopyridine core suggests potential activity against targets such as tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth and metastasis.

One of the most compelling aspects of 2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine is its ability to modulate key biological pathways. Studies have indicated that this compound may interfere with the activity of proteins involved in cell proliferation and survival, offering a potential therapeutic strategy for treating certain types of cancer. Additionally, its structural similarity to known bioactive molecules suggests that it could be further optimized to enhance its pharmacokinetic properties and reduce off-target effects.

The synthesis of 2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. The chloro substituents play a crucial role in these synthetic pathways, facilitating nucleophilic substitution reactions that are essential for constructing the imidazopyridine core.

Recent advancements in computational chemistry have also contributed to the understanding of 2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to active sites of kinases and other enzymes, suggesting mechanisms by which it may exert its biological effects. These computational models provide valuable insights into the structure-activity relationships (SAR) of imidazopyridine derivatives, guiding the design of more potent and selective inhibitors.

The pharmacological profile of CAS No. 400087-65-2 is still under investigation, but preliminary data suggest that it exhibits significant promise as a lead compound for drug development. Its ability to inhibit key enzymes involved in cancer progression makes it an attractive candidate for further clinical evaluation. Additionally, its chemical stability and solubility profile indicate that it may be suitable for formulation into oral or injectable therapies.

In conclusion,2-(2-chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-1H-imidazo[4,5-b]pyridine represents a fascinating example of how structural modifications can lead to novel bioactive compounds. Its unique combination of functional groups and biological potential make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its pharmacological properties, this compound is poised to play a significant role in future drug development efforts.